methyl[(2-methylmorpholin-2-yl)methyl]amine

• CAS No.: 2280363-46-2
• Molecular Formula: C7H16N2O
• Molecular Weight: 144.2

Description

Methyl[(2-methylmorpholin-2-yl)methyl]amine is a chemical compound with the molecular formula C7H16N2O. It is a derivative of morpholine, a heterocyclic amine that contains both amine and ether functional groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl[(2-methylmorpholin-2-yl)methyl]amine typically involves the reaction of 2-methylmorpholine with formaldehyde and methylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

Starting Materials: 2-methylmorpholine, formaldehyde, and methylamine.

Reaction Conditions: The reaction is usually conducted in an aqueous medium at a temperature range of 20-40°C.

Procedure: The starting materials are mixed in the appropriate stoichiometric ratios and allowed to react for several hours.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. This allows for better control over reaction conditions and higher yields. The process involves the same starting materials and reaction conditions as the laboratory synthesis but is optimized for large-scale production .

Chemical Reactions Analysis

Types of Reactions

Methyl[(2-methylmorpholin-2-yl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to produce secondary amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically conducted at room temperature.

Reduction: Lithium aluminum hydride; reactions are usually performed in an inert atmosphere.

Substitution: Various nucleophiles such as halides or alkoxides; reactions are carried out under mild conditions.

Major Products Formed

Oxidation: N-oxides of this compound.

Reduction: Secondary amines.

Substitution: Substituted morpholine derivatives.

Scientific Research Applications

Methyl[(2-methylmorpholin-2-yl)methyl]amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Investigated for its potential as a biochemical probe to study enzyme mechanisms and protein interactions.

Medicine: Explored for its potential therapeutic properties, including its use as an intermediate in the synthesis of drugs.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of methyl[(2-methylmorpholin-2-yl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as a ligand, binding to these targets and modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Methyl[(2-methylmorpholin-2-yl)methyl]amine can be compared with other similar compounds, such as:

Morpholine: The parent compound, which lacks the methyl and amine substitutions.

N-Methylmorpholine: A derivative with a single methyl group attached to the nitrogen atom.

2-Methylmorpholine: A derivative with a methyl group attached to the morpholine ring.

Uniqueness

This compound is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This makes it a valuable compound for various applications in research and industry .